
Technical Support Center: Truliner Surface
Properties Under Disinfection

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: truliner

Cat. No.: B1166193 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals investigating

the effects of disinfection on the surface roughness and hardness of "Truliner," a denture

relining material.

Frequently Asked Questions (FAQs)
Q1: How does disinfection affect the surface roughness of Truliner?

A1: Disinfection procedures can significantly increase the surface roughness of Truliner. Both

chemical disinfection with agents like sodium perborate and physical disinfection methods such

as microwave irradiation have been shown to alter the material's surface topography. One

study found that daily immersion in a 3.8% sodium perborate solution or microwave irradiation

(650W for 6 minutes) for up to 28 days significantly increased the surface roughness of New

Truliner.[1] Another investigation reported increased roughness for New Truliner after just one

cycle of microwave disinfection.

Q2: What is the impact of different disinfectants on the hardness of Truliner?

A2: The effect of disinfection on the hardness of Truliner varies depending on the disinfectant

and the methodology used. Microwave disinfection has been shown to increase the Vickers

hardness of New Truliner, with a significant increase observed after 5 minutes of irradiation.[2]

Conversely, chemical disinfection with 0.12% chlorhexidine digluconate or Corega Tabs® has
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been found to decrease the microhardness of Bosworth New Truliner.[3] Immersion in 1%

sodium hypochlorite appeared to cause the least amount of change in microhardness.[3]

Q3: Can disinfection affect the bond strength of Truliner to the denture base?

A3: Studies suggest that microwave disinfection does not negatively impact the torsional bond

strength of New Truliner to a denture base resin. In fact, some research indicates that up to

seven cycles of microwave disinfection may not decrease the bond strength.

Q4: Are there any visual or physical changes to be expected on Truliner after disinfection?

A4: Yes, besides measurable changes in roughness and hardness, some disinfection methods

can cause noticeable alterations. For instance, microwave disinfection has been reported to

cause severe alterations to the surface of some resilient reline materials, although specific

visual changes for Truliner are not extensively detailed in the available literature. Researchers

should meticulously document any observed changes in color, opacity, or surface texture.
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Issue Possible Cause Recommended Action

Unexpectedly high surface

roughness values after

disinfection.

The chosen disinfection

protocol (e.g., high

concentration of chemical

disinfectant, prolonged

immersion time, or high

microwave power) may be too

aggressive for Truliner.

- Review the disinfection

parameters. Consider reducing

the concentration, immersion

time, or microwave exposure.-

Ensure proper neutralization of

chemical disinfectants after

immersion to prevent

continued surface interaction.-

Verify the calibration of your

surface profilometer.

Inconsistent hardness

measurements across different

samples.

- Inhomogeneous

polymerization of the Truliner

material.- Variations in the

disinfection procedure

between samples.- The

indenter of the hardness tester

is being placed too close to the

edge of the sample.

- Ensure a standardized and

thorough mixing and

polymerization process for all

Truliner specimens.- Strictly

control all disinfection

parameters (time, temperature,

concentration, microwave

power, and positioning).-

Follow standardized guidelines

for hardness testing, ensuring

indentations are made in the

central area of the specimen.

Observed cracking or crazing

of the Truliner surface post-

disinfection.

The disinfection method may

be causing excessive stress or

degradation of the polymer

matrix. This is a known

potential side effect of some

chemical disinfectants on

acrylic resins.

- Immediately discontinue the

use of the current disinfection

protocol with Truliner.-

Evaluate less aggressive

disinfection methods (e.g.,

lower concentration of

disinfectant, shorter exposure

time, or alternative chemical

agents).- Document the

cracking patterns and correlate

them with the specific

disinfection parameters used.
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Discoloration of the Truliner

material after chemical

disinfection.

Certain chemical disinfectants,

such as chlorhexidine, can

cause staining over time. The

interaction of the disinfectant

with the material's components

can lead to color changes.

- If color stability is a critical

parameter, consider using

disinfectants known for lower

staining potential, such as 1%

sodium hypochlorite.- Include

colorimetric analysis (e.g.,

using a spectrophotometer) in

your experimental design to

quantify color changes.-

Reduce the frequency or

duration of immersion in the

staining disinfectant if possible.

Experimental Protocols
Surface Roughness Measurement

Specimen Preparation: Fabricate Truliner specimens of standardized dimensions (e.g., 10

mm diameter, 2 mm thickness). Ensure a flat, smooth surface by polishing with a series of

abrasive papers of decreasing grit size, followed by a final polishing with a fine polishing

paste to achieve a baseline smooth surface.

Baseline Measurement: Use a profilometer to measure the initial average surface roughness

(Ra) of each specimen. Take at least three measurements at different locations on each

specimen and calculate the average.

Disinfection Protocol: Immerse the specimens in the chosen disinfectant solution for the

specified time and at the specified temperature or expose them to microwave irradiation at a

set power and duration.

Post-Disinfection Measurement: After the disinfection cycle, thoroughly rinse the specimens

with distilled water and dry them. Repeat the surface roughness measurements as described

in step 2.

Data Analysis: Compare the mean Ra values before and after disinfection using appropriate

statistical tests (e.g., t-test or ANOVA) to determine the significance of any changes.
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Hardness Testing (Vickers Hardness)
Specimen Preparation: Prepare Truliner specimens as described for surface roughness

testing, ensuring a flat and parallel surface for indentation.

Baseline Measurement: Use a Vickers microhardness tester to determine the baseline

hardness of each specimen. Apply a specific load (e.g., 50 gf) for a set dwell time (e.g., 15

seconds). Measure the diagonals of the resulting indentation and calculate the Vickers

Hardness Number (VHN). Perform at least three indentations on each specimen and

average the results.

Disinfection Protocol: Subject the specimens to the desired disinfection procedure.

Post-Disinfection Measurement: After disinfection, rinsing, and drying, repeat the Vickers

hardness measurements.

Data Analysis: Statistically compare the mean VHN values before and after disinfection to

assess any significant changes in hardness.

Data Presentation
Table 1: Effect of Disinfection on Surface Roughness (Ra, µm) of New Truliner

Disinfection
Method

Baseline Ra
(µm)

Ra after 1
Day (µm)

Ra after 3
Days (µm)

Ra after 28
Days (µm)

Reference

Immersion in

Sodium

Perborate

(3.8%)

0.19
Significantly

Increased

Significantly

Increased

0.76

(Significantly

Increased)

[1]

Microwave

Irradiation

(650W, 6

min)

0.19
Significantly

Increased

Significantly

Increased

Significantly

Increased
[1]

Table 2: Effect of Disinfection on Hardness of New Truliner

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.researchgate.net/publication/351012049_Influence_of_Different_Disinfectants_on_Surface_Hardness_of_Heat-Polymerized_Acrylic_Resins_utilized_for_Orthodontic_Appliance
https://www.researchgate.net/publication/351012049_Influence_of_Different_Disinfectants_on_Surface_Hardness_of_Heat-Polymerized_Acrylic_Resins_utilized_for_Orthodontic_Appliance
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disinfection
Method

Hardness
Measureme
nt

Control/Bas
eline

After
Disinfection

Outcome Reference

Microwave

Irradiation (5

min)

Vickers

Hardness

(VHN)

Not specified
Significantly

Higher

Increase in

hardness
[2]

Immersion in

0.12%

Chlorhexidine

Digluconate

Knoop

Hardness

(KHN)

Not specified Decreased
Decrease in

hardness
[3]

Immersion in

1% Sodium

Hypochlorite

Knoop

Hardness

(KHN)

Not specified

Not

Statistically

Significant

Change

Minimal effect

on hardness
[3]

Immersion in

Corega

Tabs®

Knoop

Hardness

(KHN)

Not specified Decreased
Decrease in

hardness
[3]

Mandatory Visualization
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Caption: Experimental workflow for evaluating disinfection effects on Truliner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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